Cas no 2648946-00-1 (4-chlorofuro3,2-cpyridine-2-sulfonyl fluoride)

• Product Name: 4-chlorofuro3,2-cpyridine-2-sulfonyl fluoride
• CAS No: 2648946-00-1
• MF: C₇H₃ClFNO₃S
• MW: 235.620023012161
• CID: 5671514
• PubChem ID: 165664412
• Update Time: 2025-05-24

4-chlorofuro3,2-cpyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648946-00-1
• 4-chlorofuro[3,2-c]pyridine-2-sulfonyl fluoride
• EN300-27117074
• 4-chlorofuro3,2-cpyridine-2-sulfonyl fluoride

• Inchi： 1S/C7H3ClFNO3S/c8-7-4-3-6(14(9,11)12)13-5(4)1-2-10-7/h1-3H
• InChI Key： TXFFQQGACUSHMW-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(OC=2C=CN=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 234.9506200g/mol
• Monoisotopic Mass: 234.9506200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 4-chlorofuro3,2-cpyridine-2-sulfonyl fluoride

4-Chlorofuro[3,2-c]Pyridine-2-Sulfonyl Fluoride: A Comprehensive Overview

4-Chlorofuro[3,2-c]pyridine-2-sulfonyl fluoride, identified by the CAS number 2648946-00-1, is a highly specialized chemical compound with significant applications in various scientific and industrial domains. This compound is notable for its unique structural properties and its role in advanced chemical synthesis processes. The molecule consists of a furo[3,2-c]pyridine ring system substituted with a chlorine atom at the 4-position and a sulfonyl fluoride group at the 2-position, which imparts it with distinct chemical reactivity and functional versatility.

The synthesis of 4-chlorofuro[3,2-c]pyridine-2-sulfonyl fluoride typically involves multi-step organic synthesis strategies, often incorporating Friedel-Crafts acylation or other electrophilic aromatic substitution methods. The sulfonyl fluoride group is particularly reactive, making this compound a valuable intermediate in the preparation of sulfonamides and other sulfur-containing derivatives. Recent advancements in catalytic methodologies have further enhanced the efficiency and selectivity of its synthesis, aligning with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 4-chlorofuro[3,2-c]pyridine-2-sulfonyl fluoride has found significant utility in pharmaceutical research, particularly in the development of bioactive molecules targeting various therapeutic areas such as oncology and inflammation. Its ability to act as a potent electrophile makes it an ideal candidate for exploring novel drug scaffolds through nucleophilic substitution reactions. Moreover, this compound has been employed in agrochemical research to design herbicides and insecticides with improved efficacy and environmental compatibility.

Recent studies have also highlighted the potential of 4-chlorofuro[3,2-c]pyridine-2-sulfonyl fluoride in materials science applications. Researchers have investigated its use as a precursor for the synthesis of advanced polymers and hybrid materials with tailored electronic properties. The integration of this compound into polymer frameworks has shown promise in enhancing material stability under harsh conditions, making it a candidate for high-performance applications in electronics and aerospace industries.

The unique electronic properties of 4-chlorofuro[3,2-c]pyridine-2-sulfonyl fluoride also render it suitable for use in electrochemical applications such as dye-sensitized solar cells (DSSCs) and organic light-emitting diodes (OLEDs). Its ability to facilitate efficient charge transfer processes has been leveraged to develop devices with improved energy conversion efficiencies. Ongoing research is focused on optimizing its integration into these systems to further enhance their performance metrics.

In conclusion, 4-chlorofuro[3,2-c]pyridine-2-sulfonyl fluoride stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research directions, underscoring its importance in contemporary chemical science.